molecular formula I2Mg B8816303 Magnesium diiodide

Magnesium diiodide

Cat. No.: B8816303
M. Wt: 278.114 g/mol
InChI Key: BLQJIBCZHWBKSL-UHFFFAOYSA-L
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Description

See also: Magnesium iodide (MgI2) (preferred).

Properties

Molecular Formula

I2Mg

Molecular Weight

278.114 g/mol

IUPAC Name

magnesium;diiodide

InChI

InChI=1S/2HI.Mg/h2*1H;/q;;+2/p-2

InChI Key

BLQJIBCZHWBKSL-UHFFFAOYSA-L

Canonical SMILES

[Mg+2].[I-].[I-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

An ethereal solution of magnesium iodide was prepared by adding 4.85 g (19 mmol) of iodine to 0.46 g (19 mmol) of magnesium in suspension in 40 ml of dry ether. 28 ml of this solution was added to a solution containing the crude 3-(trimethylsilyl)-1-propanol, methanesulfonate in 10 ml of ether. The reaction mixture was stirred for 3 hours at room temperature and then partitioned between ether and water, the organic phase was separated and further washed with aqueous sodium thiosulfate. After evaporation of the solvent, 1.6 g of (3-iodopropyl)trimethysilane was obtained as a colorless liquid.
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4.85 g
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0.46 g
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40 mL
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28 mL
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